2-[(3-chlorobenzyl)thio]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2S/c1-20-15-7-5-14(6-8-15)18-16(19)11-21-10-12-3-2-4-13(17)9-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: CKSLBUDNDXKPCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClNO2S
• Molecular Weight: 321.8 g/mol

Description

2-[(3-chlorobenzyl)thio]-N-(4-methoxyphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. It is also known by its chemical name, CBMA. CBMA is a member of the acetamide family of compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CBMA is not fully understood. However, it has been suggested that CBMA acts by inhibiting certain enzymes and pathways involved in various biological processes. CBMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and has also been found to inhibit the activity of certain proteins involved in cancer cell growth.
Biochemical and Physiological Effects:
CBMA has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of COX-2, which is involved in inflammation. CBMA has also been found to inhibit the activity of certain proteins involved in cancer cell growth. Additionally, CBMA has been found to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using CBMA in lab experiments is that it has been found to have various biochemical and physiological effects, which make it useful in studying different biological processes. Additionally, CBMA has been found to have antioxidant properties, which may help protect against oxidative stress. However, one limitation of using CBMA in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on CBMA. One area of research could focus on further elucidating the mechanism of action of CBMA. This could help to better understand how CBMA works and could lead to the development of more effective treatments. Additionally, research could focus on the potential use of CBMA in the treatment of cancer and inflammation. Finally, research could focus on the development of new compounds based on the structure of CBMA, which could have improved biochemical and physiological effects.

Synthesis Methods

The synthesis of CBMA involves the reaction of 3-chlorobenzyl chloride with thioacetamide in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 4-methoxyaniline to form CBMA.

Scientific Research Applications

CBMA has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, which make it useful in studying different biological processes. CBMA has been used in research related to cancer, inflammation, and oxidative stress.